Cas no 549888-33-7 (1H-Imidazole-4-carboxylicacid,1-butyl-(9CI))

1H-Imidazole-4-carboxylicacid,1-butyl-(9CI) structure
549888-33-7 structure
Product Name:1H-Imidazole-4-carboxylicacid,1-butyl-(9CI)
CAS No:549888-33-7
MF:C8H12N2O2
MW:168.193081855774
CID:1017231
PubChem ID:45082656
Update Time:2025-04-20

1H-Imidazole-4-carboxylicacid,1-butyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-4-carboxylicacid,1-butyl-(9CI)
    • 1-butylimidazole-4-carboxylic acid
    • CS-0453664
    • 1-BUTYL-1H-IMIDAZOLE-4-CARBOXYLICACID
    • DTXSID80665318
    • DA-04953
    • 549888-33-7
    • 1-BUTYL-1H-IMIDAZOLE-4-CARBOXYLIC ACID
    • SCHEMBL2283649
    • Inchi: 1S/C8H12N2O2/c1-2-3-4-10-5-7(8(11)12)9-6-10/h5-6H,2-4H2,1H3,(H,11,12)
    • InChI Key: LTPCXIVCCMLGMX-UHFFFAOYSA-N
    • SMILES: OC(C1=CN(C=N1)CCCC)=O

Computed Properties

  • Exact Mass: 168.089877630g/mol
  • Monoisotopic Mass: 168.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 55.1Ų

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